Cas no 3121-70-8 (1-naphthyl butyrate)

1-naphthyl butyrate structure

Product Name:1-naphthyl butyrate

CAS No:3121-70-8

Molecular Formula:C₁₄H₁₄O₂

Molecular Weight:214.25976

MDL:MFCD00003923

CID:84625

PubChem ID:87564039

1-naphthyl butyrate Properties

Names and Identifiers

- 1-naphthyl butyrate
- 1-Butyryloxy-naphthalin
- 1-Naphthyl butanoate
- 1-NAPHTHYL N-BUTYRATE
- 1-NAPHTHYLBUTYRAT
- A-NAPHTHYL BUTYRATE
- BUTANOIC ACID 1-NAPHTHYL ESTER
- Buttersaeure-[1]naphthylester
- Butyric Acid 1-Naphthyl Ester
- butyric acid-[1]naphthyl ester
- Naphthyl-(1)-butyrat
- 1-Naphthyl butyrate, esterase substrate
- 1,1-BIPHENYL,3-(CHLOROMETHYL)-
- NS00029037
- n-Butyric acid .alpha.-naphthyl ester
- NSC97269
- alpha-Naphthyl-n-butyrate
- .alpha.-Naphthyl-n-butyrate
- MFCD00003923
- .alpha.-Naphthyl butyrate
- EINECS 221-500-7
- NSC 97269
- B1096
- naphthalen-1-yl butanoate
- AI3-18358
- SCHEMBL447135
- AS-58219
- UNII-9UZL9U0CIK
- Q27273258
- AKOS024348853
- Butyric acid, 1-naphthyl ester
- naphthyl butyrate
- XIVJNRXPRQKFRZ-UHFFFAOYSA-N
- 9UZL9U0CIK
- AO-548/13304028
- NSC-97269
- alpha-Naphthyl butyrate
- Naphthalen-1-yl butyrate
- Naphthalen-1-ylbutyrate
- D88751
- Butanoic acid, 1-naphthalenyl ester
- DTXSID9062851
- FT-0608120
- 3121-70-8
- 1-Naphthyl butyrate esterase substrate
- CS-0132727
- n-Butyric acid alpha-naphthyl ester
- DTXCID7038313
- HY-131298
- +Expand
- MDL： MFCD00003923
- InChIKey： XIVJNRXPRQKFRZ-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H14O2/c1-2-6-14(15)16-13-10-5-8-11-7-3-4-9-12(11)13/h3-5,7-10H,2,6H2,1H3
- SMILES： CCCC(=O)OC1=CC=CC2=CC=CC=C21
- BRN： 2558646

Computed Properties

Exact Mass: 214.09900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 214.099
Heavy Atom Count: 16
Complexity: 237
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 26.3A^2

Experimental Properties

LogP: 3.54530
PSA: 26.30000
Refractive Index: n20/D 1.571(lit.)
Boiling Point: 182°C/18mmHg(lit.)
Flash Point: 144 °F
Color/Form: Not available
Solubility: Not available
Density: 1.091 g/mL at 20 °C(lit.)

1-naphthyl butyrate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003F09-1g	Naphthalen-1-yl butyrate	3121-70-8	98%(GC)	1g	$65.00	2024-05-06
A2B Chem LLC	AB58617-1g	Naphthalen-1-yl butyrate	3121-70-8	98%(GC)	1g	$49.00	2024-04-20
Aaron	AR003F8L-1g	Naphthalen-1-yl butyrate	3121-70-8	98%	1g	$45.00
abcr	AB132634-1 g	1-Naphthyl butyrate; 98%	3121-70-8		1g	€56.00	2022-06-12
Alichem	A219006219-100g	Naphthalen-1-yl butyrate	3121-70-8	95%	100g	$610.83	2023-09-02
Chemenu	CM141672-100g	Naphthalen-1-yl butyrate	3121-70-8	95%	100g	$577	2021-08-05
Crysdot LLC	CD12084882-100g	Naphthalen-1-yl butyrate	3121-70-8	95+%	100g	$617	2024-07-24
eNovation Chemicals LLC	D758705-5g	Naphthalen-1-yl butyrate	3121-70-8	98.0%	5g	$205	2022-10-10
TRC	N325053-250mg	1-Naphthyl Butyrate	3121-70-8		250mg	$ 50.00	2022-06-03
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B23221-1g	1-Naphthyl butyrate, 98+%	3121-70-8	98+%	1g	￥964.00	2023-02-09

1-naphthyl butyrate Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:3121-70-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:3121-70-8)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

1-naphthyl butyrate Related Literature

1. Formula index

J. Chem. Soc. 1938 2157
2. 191. Syntheses in the phenanthrene series. Part VII. 5 : 9-Dimethoxy-and 5-methoxy-1-methylphenanthrene

Peter Hill,W. F. Short,H. Stromberg J. Chem. Soc. 1937 937
3. Synthesis of polycyclic compounds. Part VIII. Friedel–Crafts acylation with anhydrides of tricarboxylic acids. Synthesis of 16,17-dihydro-17-methyl-15H-cyclopenta[a]phenanthrene

K. R. Tatta,J. C. Bardhan J. Chem. Soc. C 1968 893
4. Conversion of polyethylene terephthalate into pure terephthalic acid through synergy between a solid-degrading cutinase and a reaction intermediate-hydrolysing carboxylesterase

Arpita Mrigwani,Bhishem Thakur,Purnananda Guptasarma Green Chem. 2022 24 6707
5. 13. The synthesis of compounds related to the sterols, bile acids, and oestrus-producing hormones. Part IX

A. Cohen,J. W. Cook,C. L. Hewett J. Chem. Soc. 1936 52
6. Naturally occurring compounds related to phenalenone. Part V. Synthetic approaches to structures based on 8,9-dihydro-8,8,9-trimethylphenaleno[1,2-b]furan-7-one

David A. Frost,George A. Morrison J. Chem. Soc. Perkin Trans. 1 1973 2159
7. 32. Experiments on the synthesis of substances related to the sterols. Part XIX

Robert Robinson,James Walker J. Chem. Soc. 1938 183

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